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Compound of Interest

Compound Name: ASN007

Cat. No.: B1574556 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with ASN007, a potent and orally active inhibitor of

ERK1/2. Adherence to these protocols is critical for ensuring personnel safety and maintaining

experimental integrity.

Immediate Safety and Handling Precautions
Given that a specific Safety Data Sheet (SDS) for ASN007 is not publicly available, it is

imperative to handle this compound as a potentially hazardous substance of unknown toxicity.

The following personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the specific PPE required for any

procedure involving ASN007. However, the following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles
Protects eyes from splashes of

liquids containing ASN007.[1]

Hand Protection
Nitrile gloves (double-gloving

recommended)

Protects hands from contact

with potentially hazardous

materials.[1] Nitrile gloves are

preferred for their chemical

resistance.

Body Protection Laboratory coat or gown
Protects skin and street

clothing from contamination.[1]

Respiratory Protection
Use in a certified chemical

fume hood

A fume hood provides the

primary means of minimizing

inhalation exposure.

Foot Protection Closed-toe shoes
Protects feet from potential

spills and falling objects.

Engineering Controls and Work Practices
Ventilation: All handling of solid ASN007 and preparation of stock solutions must be

conducted in a certified chemical fume hood to minimize inhalation risk.[2]

Weighing: Use a balance with a draft shield or conduct weighing within a fume hood.

Solution Preparation: Prepare solutions in a fume hood. For dissolving, physical methods

such as vortexing or sonication can be used.[3]

Personal Hygiene: Wash hands thoroughly after handling ASN007, even if gloves were

worn. Do not eat, drink, or apply cosmetics in the laboratory.

Transport: When transporting ASN007, whether in solid form or in solution, use secondary

containment.

ASN007: Properties and In Vitro Activity
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ASN007 is a potent inhibitor of the extracellular-signal-regulated kinases ERK1 and ERK2.[3]

[4] Its inhibitory activity has been quantified in various assays, as summarized below.

Property Value Source

Molecular Weight 473.93 g/mol [3]

InChIKey
PWHIUQBBGPGFFV-

GOSISDBHSA-N
[5]

Canonical SMILES

CC1=CN=C(N=C1N2C=C(N=

C2)C(=O)N--INVALID-LINK--

C3=CC(=CC(=C3)Cl)F)NC4C

COCC4

[5]

Assay Type Target/Cell Line IC₅₀ Source

Cell-free biochemical

assay
ERK1 2 nM [4]

Cell-free biochemical

assay
ERK2 2 nM [4]

Antiproliferative assay

Cell lines with

RAS/RAF pathway

mutations (median)

37 nM [4]

Antiproliferative assay

Cell lines without

RAS/RAF pathway

mutations

>10,000 nM [4]

Mechanism of Action: Inhibition of the ERK1/2
Signaling Pathway
ASN007 targets and inhibits the activity of ERK1 and ERK2, which are critical kinases in the

RAS/RAF/MEK/ERK signaling pathway. This pathway is a central regulator of cell proliferation,

differentiation, and survival, and its dysregulation is a hallmark of many cancers. By inhibiting

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1574556?utm_src=pdf-body
https://www.selleckchem.com/products/asn007.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://www.selleckchem.com/products/asn007.html
https://pubchem.ncbi.nlm.nih.gov/compound/Asn-007
https://pubchem.ncbi.nlm.nih.gov/compound/Asn-007
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://www.benchchem.com/product/b1574556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ERK1/2, ASN007 blocks downstream signaling events that promote tumor cell growth and

survival.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling ASN007]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574556#personal-protective-equipment-for-
handling-asn007]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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